Cas no 927800-07-5 (rac-methyl (1R,2S,5S)-3-azabicyclo3.1.0hexane-2-carboxylate)

• Product Name: rac-methyl (1R,2S,5S)-3-azabicyclo3.1.0hexane-2-carboxylate
• CAS No: 927800-07-5
• Molecular Formula: C₇H₁₁NO₂
• Molecular Weight: 141.167742013931
• CID: 6414432
• PubChem ID: 133548398

rac-methyl (1R,2S,5S)-3-azabicyclo3.1.0hexane-2-carboxylate Properties

Names and Identifiers

• rac-methyl (1R,2S,5S)-3-azabicyclo3.1.0hexane-2-carboxylate
• METHYL (1R,2S,5S)-3-AZABICYCLO[3.1.0]HEXANE-2-CARBOXYLATE
• EN300-6498343
• Methyl rel-(1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylate
• (1R,2S,5S)-Methyl 3-azabicyclo[3.1.0]hexane-2-carboxylate
• EN300-6729771
• 721387-87-7
• methyl (1R*,2R**,5R***)-3-azabicyclo[3.1.0]hexane-2-carboxylate
• 927800-07-5
• CS-0184549
• SCHEMBL14606050
• 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, methyl ester, (1R,2S,5S)-rel-

• InChIKey： XRILGDCLXWSSHU-PBXRRBTRSA-N
• Inchi： 1S/C7H11NO2/c1-10-7(9)6-5-2-4(5)3-8-6/h4-6,8H,2-3H2,1H3/t4-,5-,6+/m1/s1
• SMILES： [C@]12([H])[C@]([H])(C1)CN[C@@H]2C(OC)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 141.078978594g/mol
• Heavy Atom Count: 10
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Boiling Point: 192.9±23.0 °C(Predicted)
• pka: 9.34±0.40(Predicted)
• Density: 1.165±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives